Cas no 52421-76-8 (2-ethyl-4-phenyl-1,6-dihydropyrimidin-6-one)

2-ethyl-4-phenyl-1,6-dihydropyrimidin-6-one structure
52421-76-8 structure
Product Name:2-ethyl-4-phenyl-1,6-dihydropyrimidin-6-one
CAS No:52421-76-8
MF:C12H12N2O
MW:200.236482620239
CID:2151445
PubChem ID:135473407
Update Time:2025-04-21

2-ethyl-4-phenyl-1,6-dihydropyrimidin-6-one Chemical and Physical Properties

Names and Identifiers

    • 2-ethyl-4-phenyl-1,6-dihydropyrimidin-6-one
    • 2-Ethyl-6-phenyl-3H-pyrimidin-4-one
    • Enamine_001520
    • Cambridge id 7128543
    • CHEMBL1450867
    • HMS1398F02
    • 2-ethyl-4-phenyl-1,6-dihydro-6-pyrimidone
    • 2-ethyl-4-phenyl-1,6-dihydro-6pyrimidone
    • SCHEMBL5659777
    • SMR000124242
    • AE-848/09036026
    • Z56803686
    • AKOS000662850
    • HMS2469O12
    • MLS000123633
    • (+/-) 2-ethyl-4-phenyl-1,6-dihydropyrimidin-6-one
    • CEYSKKBCEBTBFF-UHFFFAOYSA-N
    • 52421-76-8
    • DB-365086
    • 2-ethyl-6-phenyl-4(3H)-pyrimidinone
    • DTXSID001294587
    • Inchi: 1S/C12H12N2O/c1-2-11-13-10(8-12(15)14-11)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H,13,14,15)
    • InChI Key: CEYSKKBCEBTBFF-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C2C=CC=CC=2)N=C(CC)N1

Computed Properties

  • Exact Mass: 200.094963011Da
  • Monoisotopic Mass: 200.094963011Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 41.5Ų
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